Cas no 1258635-40-3 (2-(4-Carboxy-3-fluorophenyl)isonicotinic acid)

• Product Name: 2-(4-Carboxy-3-fluorophenyl)isonicotinic acid
• CAS No: 1258635-40-3
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD18086039
• CID: 2761025
• PubChem ID: 53223818
• Update Time: 2025-10-05

2-(4-Carboxy-3-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Carboxy-3-fluorophenyl)isonicotinic acid, 95%
• 1258635-40-3
• DTXSID60687876
• 2-(4-CARBOXY-3-FLUOROPHENYL)ISONICOTINIC ACID
• MFCD18086039
• 2-(4-Carboxy-3-fluorophenyl)isonicotinic acid

• MDL： MFCD18086039
• Inchi： 1S/C13H8FNO4/c14-10-5-7(1-2-9(10)13(18)19)11-6-8(12(16)17)3-4-15-11/h1-6H,(H,16,17)(H,18,19)
• InChI Key： CUFZMHGTMXPVSS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines